Cas no 2138288-20-5 (Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro-
• CAS No: 2138288-20-5
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5300269
• Update Time: 2025-05-18

Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopropylmethyl)(ethyl)amino]-2,2-difluoropropanoic acid
• 3-[Cyclopropylmethyl(ethyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro-

• Inchi： 1S/C9H15F2NO2/c1-2-12(5-7-3-4-7)6-9(10,11)8(13)14/h7H,2-6H2,1H3,(H,13,14)
• InChI Key： OZNVKCCCFXAAQD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(CC)CC1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 217
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5

Additional information on Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro-

Comprehensive Overview of Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro- (CAS No. 2138288-20-5)

Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro- (CAS No. 2138288-20-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique combination of functional groups, including a difluorinated propanoic acid backbone and a cyclopropylmethyl-ethylamino side chain, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in pharmaceuticals and agrochemicals.

The structural complexity of Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro- makes it a valuable intermediate in synthetic chemistry. Its difluoro moiety enhances metabolic stability and bioavailability, traits highly sought after in drug discovery. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, aligning with the current trend of targeting specific biological pathways for therapeutic interventions. The compound's cyclopropyl group further adds steric hindrance, which can be leveraged to fine-tune molecular interactions.

In the context of green chemistry and sustainable synthesis, CAS No. 2138288-20-5 presents opportunities for innovative catalytic processes. The integration of fluorine atoms into organic frameworks is a hot topic, as it often improves compound efficacy while reducing environmental impact. This aligns with the increasing focus on eco-friendly chemical synthesis and the reduction of hazardous byproducts. Researchers are exploring methods to optimize the production of this compound using flow chemistry and biocatalysis, addressing the demand for scalable and sustainable manufacturing.

The versatility of Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro- extends to material science, where its fluorinated structure contributes to the development of advanced polymers and coatings. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them ideal for high-performance applications. This has sparked interest in industries ranging from electronics to automotive, where durability and efficiency are paramount.

From a commercial perspective, the demand for CAS No. 2138288-20-5 is driven by its potential in precision medicine and personalized therapeutics. The compound's ability to interact selectively with biological targets makes it a candidate for next-generation treatments. Additionally, its pharmacokinetic properties are being studied to understand its absorption, distribution, and excretion profiles, which are critical for drug development.

In summary, Propanoic acid, 3-[(cyclopropylmethyl)ethylamino]-2,2-difluoro- (CAS No. 2138288-20-5) represents a promising area of research with broad implications across multiple industries. Its unique chemical architecture and functional versatility position it as a key player in the advancement of fluorinated organic compounds and their applications. As scientific inquiry continues to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biomedicine.